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Compound of Interest

Compound Name: 4-Methoxybenzophenone

Cat. No.: B1664615

The following guide provides essential safety and logistical information for the proper disposal
of 4-Methoxybenzophenone, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

Hazard Assessment and Regulatory Overview

4-Methoxybenzophenone is considered a hazardous substance under OSHA's Hazard
Communication Standard (29 CFR 1910.1200).[1] It is crucial to manage its disposal in
accordance with all applicable local, state, and federal regulations.[1] Chemical waste
generators are responsible for determining if a discarded chemical is classified as hazardous
waste and must consult these regulations to ensure complete and accurate classification.[2][3]

Key Hazard Information:
e GHS Hazard Statements:
o H315: Causes skin irritation[4]
o H319: Causes serious eye irritation[4]
o H335: May cause respiratory irritation[4]

o Combustibility: It is a combustible solid that can form explosive mixtures with air when in dust
form.[1]
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Personal Protective Equipment (PPE)

Before handling 4-Methoxybenzophenone for disposal, ensure the following personal
protective equipment is worn:

o Eye/Face Protection: Tightly fitting safety goggles or chemical safety goggles.[5]
e Hand Protection: Wear appropriate protective gloves.[6]

» Skin and Body Protection: Wear protective, impervious clothing to prevent skin exposure.[1]

[5]

o Respiratory Protection: In case of dust generation, use a NIOSH-approved respirator, such
as a type N95.[6]

Step-by-Step Disposal Procedure

A hierarchical approach of reduction, reuse, recycling, and finally disposal should be
considered.[1]

Step 1: Evaluate for Reuse or Recycling
e Unused, uncontaminated 4-Methoxybenzophenone may be suitable for recycling.[1]

» Consult with the manufacturer for potential recycling options.[1] If recycling is not feasible,
proceed to disposal.

Step 2: Waste Collection and Storage

o For spills, carefully sweep the solid material into a suitable, airtight, and clearly labeled
container for disposal.[2][7] Avoid generating dust.[1]

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials like strong oxidizing agents.

Step 3: Select an Approved Disposal Method
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» Never dispose of 4-Methoxybenzophenone or its wash water down the drain or into sewer
systems.[1][8] This practice is strictly prohibited for hazardous waste pharmaceuticals in the
United States.[9][10]

o The preferred method of disposal is through a licensed hazardous waste management
facility. Two common methods are:

o Incineration: Dissolve or mix the material with a combustible solvent and burn in a
chemical incinerator equipped with an afterburner and scrubber.

o Authorized Landfill: In some cases, and in strict accordance with regulations, disposal in
an authorized landfill may be an option. Containers should be punctured to prevent reuse.

[1]
Step 4: Packaging and Labeling
o Package the waste in containers that are compatible with the chemical.

o Label the container clearly as "Hazardous Waste" and include the chemical name: "4-
Methoxybenzophenone."

o Follow all Department of Transportation (DOT) regulations for transporting hazardous
materials if applicable.

Step 5: Arrange for Disposal

» Contact a certified hazardous waste disposal contractor to arrange for pickup and proper
disposal.

o Maintain all records and documentation related to the waste disposal as required by your
institution and local regulations.

Data and Identification

The following table summarizes key identifiers and classifications for 4-
Methoxybenzophenone.
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Parameter Value Reference
CAS Number 611-94-9 [2][6]
Molecular Formula C14H1202 [2][4]

EC Number 210-285-5 [6]

GHS Pictogram Warning [4]

Hazard Codes H315, H319, H335 [4]

Storage Class 11 (Combustible Solids) [6]

Disposal Workflow Diagram

The diagram below illustrates the decision-making process for the proper disposal of 4-
Methoxybenzophenone.
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Disposal Workflow for 4-Methoxybenzophenone

Start: 4-Methoxybenzophenone Waste Generated

Is the material unused and uncontaminated?

Consult manufacturer for recycling options

Recycling not feasible

Treat as Chemical Waste for Disposal

Package in a sealed, labeled container

Consult Local, State, and Federal Regulations

Select Disposal Method

Preferred If Permitted

Incineration via Licensed Contractor Authorized Landfill via Licensed Contractor

Arrange for pickup by certified waste handler

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for 4-Methoxybenzophenone disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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